Cas no 6963-51-5 (Butanedioic acid,2-ethyl-3-methyl-, 1-ethyl 4-methyl ester)

• Product Name: Butanedioic acid,2-ethyl-3-methyl-, 1-ethyl 4-methyl ester
• CAS No: 6963-51-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 516468
• PubChem ID: 243668
• Update Time: 2025-04-19

Butanedioic acid,2-ethyl-3-methyl-, 1-ethyl 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-ethyl-3-methyl-, 1-ethyl 4-methyl ester
• 1-O-ethyl 4-O-methyl 2-ethyl-3-methylbutanedioate
• 1-ethyl 4-methyl 2-ethyl-3-methylbutanedioate
• NSC53789
• DTXSID00288003
• NSC-53789
• 6963-51-5

• Inchi： 1S/C10H18O4/c1-5-8(10(12)14-6-2)7(3)9(11)13-4/h7-8H,5-6H2,1-4H3
• InChI Key： YKUOZBQQJWJPRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)C(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 202.121
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 222.6°Cat760mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.428

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters